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Compound Focus: Trimedlure

CAS No.: 12002-53-8

Cat. No.: S576064

Chemical Identity and Properties of Trimedlure

Trimedlure is a synthetic attractant used to monitor and control the Mediterranean fruit fly (Ceratitis

capitata). Its core chemical characteristics are summarized in the table below.

Property Description

Primary Use Synthetic kairomone attractant for male Mediterranean fruit flies [1] [2].
Chemical Name tert-butyl (£)-4(or 5)-chloro-2-methylcyclohexanecarboxylate [1] [3].
CAS Registry Number 12002-53-8 (isomeric mixture) [1] [3].

Molecular Formula C12H21CIO2 [1] [3].

Molecular Weight 232.74 g/mol [3].

Mode of Action Non-toxic; acts as a strong attractant [1].

Regulatory Status in EU Not approved [1].
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Available Physicochemical and Toxicity Data

The following table consolidates key data related to its environmental behavior and ecotoxicology. Note that

many critical fate parameters are not available in the searched literature.

Parameter Value / Status Notes

Solubility in Water 1000 mg/L (at 20°C, pH 7) Moderate solubility.
[1]

Octanol-Water Partition Coeff. 4.6 [1] Indicates a high potential to

(Log P) bioaccumulate.

Soil Degradation (DTso) No data available [1] -

Aqueous Hydrolysis DTso No data available [1] -

Aqueous Photolysis DTso No data available [1] -

Mammalian Toxicity (Acute 4556 mg/kg (Rat) [1] Low toxicity.

Oral LDso)

Avian Toxicity (Acute LDso) 2000 mg/kg (Northern Moderate toxicity.

bobwhite) [1]

Experimental Insights on Semiochemical Release

While specific degradation pathways for Trimedlure are not documented, research on other pheromone
dispensers shows that environmental factors critically control release rates, which directly influence

environmental persistence and efficacy [4].

¢ Key Environmental Factors: Studies on passive dispensers for grapevine moths identified
temperature and vapor pressure deficit (VPD) as the most significant variables explaining
pheromone release dynamics in field conditions [4].

¢ Non-Linear Release: The effect of temperature is not linear. High temperatures can accelerate the
release rate more than proportionally, which is a crucial consideration for predicting the lifespan and
environmental load of a dispenser [4].
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¢ Modeling Release Rates: Researchers developed mathematical equations based on accumulated
temperature and VPD to predict pheromone release with high accuracy. This approach could be
applied to model Trimedlure emission in different climates [4].

The diagram below conceptualizes the relationship between environmental factors and the fate of a

semiochemical like Trimedlure.
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Research Gaps and Proposed Investigations

The absence of specific degradation data for Trimedlure presents a clear direction for future research.

e Priority Fate Studies: Laboratory and field studies are needed to determine its hydrolysis rate at
different pH levels, aqueous and soil photolysis rates, and aerobic and anaerobic soil
degradation half-lives (DTso values).
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e Advanced Monitoring Techniques: Modern analytical techniques could be employed. For instance,
air quality sensors that detect Total Volatile Organic Compounds (TVOC) have been successfully
used to monitor lure presence in traps for the Medfly, demonstrating a method for tracking volatile
emissions in the field [5].

¢ Influence of Physiology and Environment: Future studies should account that lure response, and
thus effective degradation, can be influenced by the physiological state of the target insect (e.g., age,
nutritional status) and ambient conditions like temperature [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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